Cas no 1196156-29-2 (3-methyl-6H-thieno[2,3-c]pyridin-7-one)

3-Methyl-6H-thieno[2,3-c]pyridin-7-one is a heterocyclic compound featuring a fused thienopyridine scaffold, which is of significant interest in medicinal and materials chemistry. Its unique structure combines a thiophene ring with a pyridinone moiety, offering versatile reactivity for further functionalization. This compound serves as a valuable intermediate in the synthesis of pharmacologically active molecules, particularly in the development of kinase inhibitors and other biologically relevant heterocycles. The methyl group at the 3-position enhances stability while allowing selective modifications. Its well-defined crystalline form ensures consistent purity, making it suitable for precise synthetic applications. Researchers value this scaffold for its potential in drug discovery and optoelectronic material design.
3-methyl-6H-thieno[2,3-c]pyridin-7-one structure
1196156-29-2 structure
Product Name:3-methyl-6H-thieno[2,3-c]pyridin-7-one
CAS No:1196156-29-2
MF:C8H7NOS
MW:165.212280511856
CID:2616735
PubChem ID:55264403
Update Time:2025-06-09

3-methyl-6H-thieno[2,3-c]pyridin-7-one Chemical and Physical Properties

Names and Identifiers

    • 3-methyl-6H-thieno[2,3-c]pyridin-7-one
    • SCHEMBL24322188
    • AKOS006306446
    • SCHEMBL22627501
    • 3-METHYLTHIENO[2,3-C]PYRIDIN-7-OL
    • 1196156-29-2
    • 3-Methylthieno[2,3-c]pyridin-7(6H)-one
    • DB-395256
    • AB63938
    • G15596
    • MFCD11215546
    • Inchi: 1S/C8H7NOS/c1-5-4-11-7-6(5)2-3-9-8(7)10/h2-4H,1H3,(H,9,10)
    • InChI Key: XTBAQFSFKPYKTD-UHFFFAOYSA-N
    • SMILES: S1C=C(C)C2C=CNC(C1=2)=O

Computed Properties

  • Exact Mass: 165.02483502g/mol
  • Monoisotopic Mass: 165.02483502g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 214
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 57.3Ų

3-methyl-6H-thieno[2,3-c]pyridin-7-one Pricemore >>

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